Ethyl 2-(((1,3-dioxoindan-2-ylidene)methyl)amino)-4,5,6,7-tetrahydrobenzo[B]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(E)-(1-hydroxy-3-oxoinden-2-yl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H19NO4S/c1-2-26-21(25)17-14-9-5-6-10-16(14)27-20(17)22-11-15-18(23)12-7-3-4-8-13(12)19(15)24/h3-4,7-8,11,23H,2,5-6,9-10H2,1H3/b22-11+
• InChI Key: PJJPHGKBMABEMM-SSDVNMTOSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C4=CC=CC=C4C3=O)O
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C/C3=C(C4=CC=CC=C4C3=O)O
• Molecular Formula: C21H19NO4S
• Molecular Weight: 381.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, an indanone, a methylamine, and a tetrahydrobenzothiophene. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indanone would introduce a rigid, cyclic structure, while the ethyl ester and the methylamine could introduce some flexibility. The tetrahydrobenzothiophene would introduce another cyclic structure, potentially making the overall structure quite bulky.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester could make it somewhat polar, affecting its solubility in different solvents. The cyclic structures could contribute to its rigidity and possibly its melting and boiling points.

Scientific Research Applications

Role in Medicinal Chemistry

Thiophene-based analogs, such as the compound , have been of interest to a growing number of scientists as potential biologically active compounds. .

Synthesis of Thiophene Derivatives

The compound is involved in the synthesis of thiophene derivatives. .

Industrial Chemistry and Material Science

. This implies that the compound could be used in the development of materials that resist corrosion.

Organic Semiconductors

. This suggests potential applications in the electronics industry.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones, handheld game consoles, and PDAs.

Pharmacological Properties

. This suggests that the compound could be used in the development of new drugs with these properties.

Synthesis of Functionalized Spiroisoxazolidines

. .

In Vitro Cytotoxicity

A series of 1,3-dioxoindan-2-carboxylic acid arylamides, which could potentially include the compound , were synthesized and evaluated for in vitro cytotoxicity against four human cancer cell lines. .